Cas no 850188-72-6 (1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine)

• Product Name: 1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine
• CAS No: 850188-72-6
• MF: C₁₈H₂₁N₅
• MW: 307.392843008041
• CID: 5420081
• Update Time: 2025-05-20

1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine
• 1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

• Inchi： 1S/C18H21N5/c1-14-12-17(22-10-8-21(2)9-11-22)23-18(20-14)16(13-19-23)15-6-4-3-5-7-15/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： UTEUIRVCHFFWSR-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1CCN(C)CC1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

Chemical Compound CAS No. 850188-72-6: 1-Methyl-4-{5-Methyl-3-Phenylpyrazolo[1,5-a]Pyrimidin-7-Yl}Piperazine

The compound with CAS No. 850188-72-6, commonly referred to as 1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperazines, which are widely studied due to their structural versatility and biological activity. The pyrazolo[1,5-a]pyrimidine moiety within its structure contributes to its unique chemical properties, making it a subject of interest in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with the principles of green chemistry. The piperazine core of the molecule is known for its ability to form hydrogen bonds, which is crucial for its interactions with biological targets such as enzymes and receptors.

Emerging research has highlighted the potential of 1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine in the field of pharmacology. Studies conducted in vitro have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The phenyl group within the structure plays a pivotal role in enhancing the molecule's lipophilicity, thereby improving its bioavailability and permeability across biological membranes.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. Researchers have explored its potential in creating highly sensitive sensors for detecting environmental pollutants, leveraging its unique electronic properties.

The integration of computational chemistry tools has further enriched our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction dynamics with target molecules. These studies have paved the way for rational drug design strategies tailored to optimize its therapeutic efficacy while minimizing adverse effects.

Looking ahead, the continued exploration of 1-methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-Yl}Piperazine is expected to unlock new avenues for innovation across multiple disciplines. Its versatile structure and tunable properties make it a valuable asset in both academic research and industrial applications. As scientific advancements continue to unfold, this compound stands at the forefront of cutting-edge research, poised to contribute significantly to the development of novel therapies and advanced materials.